3-(2-Anilino-1,3-thiazol-4-yl)-3-methyl-8-[(pentyloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione

• Molecular Formula: C23H28N2O5S
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 3-(2-anilino-1,3-thiazol-4-yl)-3-methyl-8-(pentoxymethyl)-2,7-dioxaspiro[4.4]nonane-1,6-dione
• InChI: InChI=1S/C23H28N2O5S/c1-3-4-8-11-28-13-17-12-23(19(26)29-17)15-22(2,30-20(23)27)18-14-31-21(25-18)24-16-9-6-5-7-10-16/h5-7,9-10,14,17H,3-4,8,11-13,15H2,1-2H3,(H,24,25)
• InChI Key: MQGRWPHCKCMKFT-UHFFFAOYSA-N
• SMILES: CCCCCOCC1CC2(CC(OC2=O)(C)C3=CSC(=N3)NC4=CC=CC=C4)C(=O)O1

Description

3-(2-Anilino-1,3-thiazol-4-yl)-3-methyl-8-[(pentyloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is also known as EGFR inhibitor, which inhibits the activity of the epidermal growth factor receptor (EGFR) and is used in cancer treatment.

Mechanism of Action

The mechanism of action of 3-(2-Anilino-1,3-thiazol-4-yl)-3-methyl-8-[(pentyloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione involves the inhibition of EGFR activity. The compound binds to the EGFR and prevents its activation, which leads to the inhibition of downstream signaling pathways that promote cell growth and division.
Biochemical and Physiological Effects
The compound has been found to have significant biochemical and physiological effects. It has been shown to inhibit the growth and division of cancer cells, leading to their death. The compound has also been found to have anti-inflammatory effects, which can be beneficial in the treatment of various inflammatory diseases. Additionally, the compound has been found to have neuroprotective effects, which can be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-Anilino-1,3-thiazol-4-yl)-3-methyl-8-[(pentyloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione in lab experiments include its potent inhibition of EGFR activity, its ability to inhibit cancer cell growth and division, and its anti-inflammatory and neuroprotective effects. The limitations of using the compound include its complex synthesis process, its potential toxicity, and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 3-(2-Anilino-1,3-thiazol-4-yl)-3-methyl-8-[(pentyloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione. One direction is to further investigate its potential applications in the treatment of Alzheimer's disease and other neurodegenerative diseases. Another direction is to explore its potential as a therapeutic agent for other types of cancer, such as lung cancer and pancreatic cancer. Additionally, future research could focus on developing new synthesis methods that are more efficient and cost-effective.

Synthesis Methods

The synthesis of 3-(2-Anilino-1,3-thiazol-4-yl)-3-methyl-8-[(pentyloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione involves a multi-step process that requires the use of various reagents and solvents. The process involves the reaction of 2-anilinothiazole with 3-methyl-8-bromo-1,6-dioxaspiro[4.4]nonane, followed by the addition of pentyloxy and chloromethyl groups. The final product is purified using column chromatography.

Scientific Research Applications

The compound has been extensively studied for its potential applications in cancer treatment. It has been found to inhibit the activity of the EGFR, which is overexpressed in many cancer cells. The inhibition of EGFR activity leads to the inhibition of cell growth and division, which can lead to the death of cancer cells. The compound has also been studied for its potential applications in the treatment of other diseases, such as Alzheimer's disease.